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Compound of Interest

Compound Name:
2-(2-Methoxy-4-

(trifluoromethyl)phenyl)acetic acid

CAS No.: 1017779-22-4

Cat. No.: B1393212

Get Quote

In the landscape of modern drug discovery and materials science, phenylacetic acid derivatives

serve as indispensable structural motifs. The strategic incorporation of substituents such as

methoxy and trifluoromethyl groups can profoundly modulate a molecule's physicochemical

and pharmacological properties, including its lipophilicity, metabolic stability, and target-binding

interactions.[1][2] This guide focuses on the specific, yet sparsely documented compound, 2-(2-
Methoxy-4-(trifluoromethyl)phenyl)acetic acid.

To date, a comprehensive experimental profile for this exact molecule is not readily available in

public literature. Therefore, this document serves as a predictive guide, leveraging established

principles of organic chemistry and extrapolating data from structurally analogous compounds.

By analyzing the known effects of its constituent functional groups, we will construct a robust,

theoretical framework of its chemical properties. This whitepaper is designed for researchers,

medicinal chemists, and drug development professionals, providing a foundational

understanding to guide future synthesis, characterization, and application of this promising

chemical entity.
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Molecular Structure and Predicted Physicochemical
Properties
The unique arrangement of the methoxy, trifluoromethyl, and carboxylic acid functionalities on

the phenylacetic acid scaffold dictates its anticipated chemical behavior. The electron-donating

methoxy group at the ortho-position and the potent electron-withdrawing trifluoromethyl group

at the para-position create a distinct electronic environment on the phenyl ring. The

trifluoromethyl group is known to significantly increase lipophilicity, a key factor in bioavailability

for pharmaceutical applications.[1][3]

Table 1: Predicted Physicochemical Data
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Property
Predicted Value /
Description

Rationale / Analog Source

CAS Number Not Assigned
This specific isomer is not

widely cataloged.

Molecular Formula C₁₀H₉F₃O₃ Calculated from structure.

Molecular Weight 234.17 g/mol Calculated from formula.[4][5]

Appearance
White to off-white crystalline

solid

Based on similar phenylacetic

acids.

Melting Point 90-110 °C (Estimate)

Interpolated from analogs like

2-(trifluoromethyl)phenylacetic

acid (100-104 °C) and 4-

(trifluoromethyl)phenylacetic

acid (82-85 °C).

Boiling Point >260 °C (Estimate)

High due to carboxylic acid

hydrogen bonding and

molecular weight.[6]

Solubility

Soluble in methanol, ethanol,

DMSO, ethyl acetate; sparingly

soluble in water.

Typical for functionalized

carboxylic acids.

pKa 3.5 - 4.5 (Estimate)

The electron-withdrawing CF₃

group will increase acidity

compared to a non-substituted

phenylacetic acid.

Calculated LogP ~2.5

Based on analogs like 2-

methoxy-2-(2-

(trifluoromethyl)phenyl)acetic

acid (LogP 2.4775).[4]

Proposed Synthetic Pathway and Experimental
Protocol
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While no specific synthesis for 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid is

published, a plausible and efficient route can be designed based on well-established organic

transformations. A common strategy for synthesizing phenylacetic acids involves the

conversion of a corresponding benzyl halide or alcohol. The proposed workflow begins with the

commercially available 1-methoxy-3-(trifluoromethyl)benzene.

Diagram 1: Proposed Synthetic Workflow
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Synthesis of 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid

1-Methoxy-3-(trifluoromethyl)benzene

Step 1: Chloromethylation
(HCl, Paraformaldehyde)

Reagents

1-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)benzene

Intermediate 1

Step 2: Cyanation
(NaCN, DMSO)

Reagents

2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetonitrile

Intermediate 2

Step 3: Hydrolysis
(H₂SO₄, H₂O, Heat)

Reagents

Target Molecule:
2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid

Final Product

Click to download full resolution via product page

Caption: Proposed multi-step synthesis from a commercially available starting material.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1393212/docs?utm_src=pdf-body-img#introduction-a-predictive-analysis-of-a-novel-phenylacetic-acid-derivative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Hypothetical Protocol
This protocol is a predictive methodology designed to serve as a starting point for experimental

validation.

Step 1: Chloromethylation of 1-Methoxy-3-(trifluoromethyl)benzene

Rationale: To introduce a reactive chloromethyl handle onto the aromatic ring. The methoxy

group is an ortho-, para-director. Due to steric hindrance from the methoxy group,

chloromethylation is expected to occur primarily at the position ortho to the methoxy group

and meta to the trifluoromethyl group.

Procedure:

1. To a stirred solution of 1-methoxy-3-(trifluoromethyl)benzene (1.0 eq) and

paraformaldehyde (1.2 eq) in glacial acetic acid, slowly bubble hydrogen chloride gas at

room temperature for 1 hour.

2. Heat the reaction mixture to 60°C and stir for 4-6 hours, monitoring progress by TLC or

GC-MS.

3. After completion, cool the mixture to room temperature and pour it into ice-water.

4. Extract the aqueous layer with dichloromethane (3x).

5. Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine,

and dry over anhydrous sodium sulfate.

6. Concentrate the solvent under reduced pressure to yield crude 1-(chloromethyl)-2-

methoxy-4-(trifluoromethyl)benzene, which can be used directly in the next step or purified

by column chromatography.

Step 2: Cyanation to form 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetonitrile

Rationale: The cyano group is an excellent precursor to a carboxylic acid. This nucleophilic

substitution of the benzyl chloride with sodium cyanide is a standard and high-yielding

transformation.
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Procedure:

1. Dissolve the crude benzyl chloride from Step 1 in dimethyl sulfoxide (DMSO).

2. Add sodium cyanide (1.5 eq) portion-wise, ensuring the temperature does not exceed

40°C.

3. Stir the reaction at room temperature for 12-18 hours.

4. Pour the reaction mixture into water and extract with ethyl acetate (3x).

5. Combine the organic layers, wash thoroughly with water and brine, and dry over

anhydrous magnesium sulfate.

6. Remove the solvent in vacuo to obtain the crude nitrile intermediate.

Step 3: Hydrolysis to 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid

Rationale: Acid-catalyzed hydrolysis of the nitrile affords the desired carboxylic acid. This is a

robust and complete conversion.

Procedure:

1. Add the crude nitrile from Step 2 to a mixture of concentrated sulfuric acid and water (1:1

v/v).

2. Heat the mixture to reflux (approx. 100-110°C) and maintain for 8-12 hours until the

reaction is complete (monitored by TLC).

3. Cool the reaction mixture and pour it onto crushed ice.

4. The solid carboxylic acid product should precipitate. Collect the solid by vacuum filtration.

5. Recrystallize the crude product from a suitable solvent system (e.g., toluene/hexanes or

ethanol/water) to yield the purified 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid.

Anticipated Spectroscopic Data
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The structural features of the target molecule will give rise to a unique spectroscopic fingerprint.

The following data are predicted based on the analysis of similar compounds.[7][8][9]

Table 2: Predicted Spectroscopic Characterization Data
Technique Predicted Observations

¹H NMR (500 MHz, CDCl₃)

δ 10-12 ppm (s, 1H, -COOH); δ 7.4-7.6 ppm (m,

2H, Ar-H); δ 7.0-7.2 ppm (m, 1H, Ar-H); δ 3.9

ppm (s, 3H, -OCH₃); δ 3.7 ppm (s, 2H, -CH₂-).

The aromatic region will show complex splitting

due to the substitution pattern. The proton ortho

to the CF₃ group will be the most downfield.

¹³C NMR (125 MHz, CDCl₃)

δ ~175 ppm (-COOH); δ ~155 ppm (Ar-C-

OCH₃); δ ~130 ppm (q, Ar-C-CF₃); δ ~125 ppm

(q, -CF₃); δ 110-130 ppm (Ar-C); δ ~56 ppm (-

OCH₃); δ ~40 ppm (-CH₂-). The carbon attached

to the CF₃ group and the CF₃ carbon itself will

appear as quartets due to C-F coupling.

FT-IR (KBr Pellet, cm⁻¹)

~3000 cm⁻¹ (broad, O-H stretch of carboxylic

acid); ~1700 cm⁻¹ (strong, C=O stretch of

carboxylic acid); ~1250 cm⁻¹ (strong, C-O-C

stretch of aryl ether); ~1100-1300 cm⁻¹ (multiple

strong bands, C-F stretches of CF₃ group).[10]

Mass Spec. (EI)

m/z 234 (M⁺, Molecular Ion); m/z 189 ([M-

COOH]⁺); m/z 175 ([M-CH₂COOH]⁺). The

fragmentation pattern will be characteristic of

the loss of the carboxylic acid and acetic acid

moieties.[7]

Reactivity and Potential Applications
The combination of functional groups suggests this molecule is a versatile building block for

further chemical synthesis.
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Reactivity: The carboxylic acid is the primary site of reactivity, readily undergoing

esterification, amidation, or reduction to the corresponding alcohol. The aromatic ring, being

heavily substituted and influenced by both electron-donating and -withdrawing groups, would

be less prone to further electrophilic aromatic substitution.

Potential Applications in Medicinal Chemistry: Many trifluoromethyl- and methoxy-substituted

phenylacetic acids are key intermediates in the synthesis of pharmaceuticals.[11]

Anti-inflammatory Agents: The phenylacetic acid scaffold is present in many non-steroidal

anti-inflammatory drugs (NSAIDs). This molecule could serve as a starting point for novel

cyclooxygenase (COX) inhibitors, similar in concept to the synthesis of Celecoxib, which

involves a trifluoromethyl-substituted aryl moiety.[12][13]

Metabolic Disease Therapeutics: Fluorinated phenylacetic acids are precursors for drugs

like Sitagliptin, used to treat type-2 diabetes.[11][14] The unique substitution pattern of the

target molecule could be explored to develop new analogs in this class.

CNS Agents: The high lipophilicity imparted by the CF₃ group can facilitate blood-brain

barrier penetration, making this scaffold attractive for developing novel central nervous

system agents.

Applications in Materials Science: Fluorinated organic molecules are often used in the

development of advanced polymers and liquid crystals due to their unique electronic

properties and thermal stability.[6]

Conclusion
While direct experimental data for 2-(2-Methoxy-4-(trifluoromethyl)phenyl)acetic acid
remains to be published, this in-depth analysis provides a strong, predictive foundation for its

core chemical properties. Based on the behavior of analogous structures, this molecule is

anticipated to be a stable, crystalline solid with predictable spectroscopic characteristics. The

proposed synthetic route offers a clear and viable pathway for its preparation. Its structural

features—a reactive carboxylic acid handle, a lipophilic trifluoromethyl group, and a modulating

methoxy group—make it a highly attractive and versatile building block for future research in

drug discovery and materials science. This guide is intended to catalyze such exploration by

providing the necessary theoretical groundwork for its synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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